Cas no 1897335-13-5 (4-bromo-5-(1-hydroxycyclopropyl)-2-methoxyphenol)

• Product Name: 4-bromo-5-(1-hydroxycyclopropyl)-2-methoxyphenol
• CAS No: 1897335-13-5
• MF: C₁₀H₁₁BrO₃
• MW: 259.096542596817
• CID: 5916055
• PubChem ID: 117400826
• Update Time: 2025-06-08

4-bromo-5-(1-hydroxycyclopropyl)-2-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• 4-bromo-5-(1-hydroxycyclopropyl)-2-methoxyphenol
• EN300-1933611
• 1897335-13-5

• Inchi： 1S/C10H11BrO3/c1-14-9-5-7(11)6(4-8(9)12)10(13)2-3-10/h4-5,12-13H,2-3H2,1H3
• InChI Key： YXGLJRQMXYXTBG-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C=C1C1(CC1)O)O)OC

Computed Properties

• Exact Mass: 257.98916g/mol
• Monoisotopic Mass: 257.98916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 49.7Ų

Additional information on 4-bromo-5-(1-hydroxycyclopropyl)-2-methoxyphenol

Introduction to 4-bromo-5-(1-hydroxycyclopropyl)-2-methoxyphenol (CAS No. 1897335-13-5)

4-bromo-5-(1-hydroxycyclopropyl)-2-methoxyphenol (CAS No. 1897335-13-5) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various biological applications, particularly in the development of novel therapeutic agents.

The molecular structure of 4-bromo-5-(1-hydroxycyclopropyl)-2-methoxyphenol is composed of a phenolic core with a bromine substituent at the 4-position, a 1-hydroxycyclopropyl group at the 5-position, and a methoxy group at the 2-position. These functional groups contribute to the compound's distinct chemical properties and biological activities. The presence of the bromine atom imparts halogen bonding capabilities, while the hydroxyl and methoxy groups enhance its solubility and reactivity.

Recent studies have explored the pharmacological properties of 4-bromo-5-(1-hydroxycyclopropyl)-2-methoxyphenol. One notable area of research is its potential as an anti-inflammatory agent. In vitro assays have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that 4-bromo-5-(1-hydroxycyclopropyl)-2-methoxyphenol could be a valuable lead compound for developing new anti-inflammatory drugs.

Beyond its anti-inflammatory properties, 4-bromo-5-(1-hydroxycyclopropyl)-2-methoxyphenol has also been investigated for its antioxidant activity. Oxidative stress is a key factor in many diseases, including neurodegenerative disorders and cardiovascular diseases. Research has shown that this compound can scavenge free radicals and protect cells from oxidative damage. This makes it a promising candidate for therapeutic interventions aimed at reducing oxidative stress.

In addition to its biological activities, the synthesis and chemical stability of 4-bromo-5-(1-hydroxycyclopropyl)-2-methoxyphenol have been extensively studied. The compound can be synthesized through a series of well-defined chemical reactions, including bromination, cyclization, and methylation steps. The synthetic route is highly reproducible and scalable, making it suitable for large-scale production in pharmaceutical settings.

The stability of 4-bromo-5-(1-hydroxycyclopropyl)-2-methoxyphenol under various conditions has also been evaluated. It has been found to be stable at room temperature and under standard laboratory conditions. However, exposure to strong acids or bases can lead to degradation, which is an important consideration for storage and handling.

To further understand the biological mechanisms underlying the effects of 4-bromo-5-(1-hydroxycyclopropyl)-2-methoxyphenol, several in vivo studies have been conducted. Animal models have shown that this compound can effectively reduce inflammation and oxidative stress in vivo, supporting its potential as a therapeutic agent. These findings have paved the way for clinical trials to evaluate its safety and efficacy in human subjects.

In conclusion, 4-bromo-5-(1-hydroxycyclopropyl)-2-methoxyphenol (CAS No. 1897335-13-5) is a promising compound with diverse biological activities, including anti-inflammatory and antioxidant properties. Its unique molecular structure and favorable chemical properties make it an attractive candidate for further research and development in the pharmaceutical industry. Ongoing studies continue to explore its potential applications in treating various diseases, highlighting its significance in modern medicinal chemistry.